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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871

Introduction

Strontium nitride (SrsNz2) is an inorganic compound composed of strontium and nitrogen. As a
member of the alkaline earth metal nitride series, it is characterized by its ionic bonding and
significant chemical reactivity.[1] First identified in the early 20th century, SrsNz serves as an
important precursor and intermediate in solid-state chemistry and materials science, particularly
in the synthesis of advanced materials such as nitride phosphors and high-performance
ceramics.[1][2] This guide provides a comprehensive overview of its core physical, chemical,
and structural properties, along with detailed experimental protocols for its synthesis and
characterization, aimed at researchers and professionals in materials science and chemical
development.

Core Physical and Chemical Properties

Strontium nitride is a crystalline solid whose color can range from golden-yellow to dark
brown or black, depending on its purity and crystal size.[1][3] The compound is primarily
defined by the ionic bond between strontium cations (Sr2*) and nitride anions (N3-), with a
calculated ionic character exceeding 85%.[1][4] This strong ionic nature contributes to its high
thermal stability.

Quantitative Data Summary

The fundamental quantitative properties of strontium nitride are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
Chemical Formula SraN2 [31[5][6]
Molar Mass 290.87 g/mol [11[31[5]
Melting Point 1200 °C (1470 K) [LI31[51[7]
Density 3.87 g/cm?3 [1]
Crystal Structure Anti-bixbyite (Cubic) [1]
Standard Enthalpy of

_ -390 kJ/mol [1]
Formation (AH°f)
Standard Gibbs Free Energy

-355 kJ/mol [1]

of Formation (AG®f)

Molecular and Crystal Structure

Strontium nitride adopts an anti-bixbyite crystal structure, which is isostructural with

manganese(lll) oxide (Mn203).[1] In this cubic arrangement, the strontium cations (Sr2*) form a

lattice that accommodates the smaller nitride anions (N2-) in the tetrahedral interstices.[1] The

formation of the SrsN2z formula unit is a direct result of charge balancing between the divalent

strontium ions and the trivalent nitride ions. The electronic configuration of the ions involves a

complete transfer of electrons from strontium to nitrogen, resulting in stable, closed-shell ions:

Srz* ([Kr]) and N3~ ([Ne]).[1]
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Caption: Logical diagram of ionic bond formation in Strontium Nitride.

Chemical Reactivity and Synthesis

Strontium nitride's reactivity is a key aspect of its chemical profile. It is stable in dry, inert

atmospheres but is highly susceptible to hydrolysis.[1]

o Reaction with Water: It reacts rapidly with water and atmospheric moisture to produce

strontium hydroxide and ammonia gas.[1][3][5] The balanced equation for this hydrolysis is:
SraN2 + 6H20 - 3Sr(OH)2 + 2NH3[1][7]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b576871?utm_src=pdf-body-img
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.webqc.org/compound-Sr3N2-Sr3N2.html
https://www.webqc.org/compound-Sr3N2-Sr3N2.html
https://heegermaterials.com/nitride-powder/1685-strontium-nitride-powder-sr3n2-cas-12033-82-8.html
https://en.wikipedia.org/wiki/Strontium_nitride
https://www.webqc.org/compound-Sr3N2-Sr3N2.html
https://www.industrialmetalpowders.com/products/strontium-nitride-powder-sr3n2-cas-12033-82-8-for-light-emitting-materials/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Thermal Decomposition: The compound is thermally stable at high temperatures but
decomposes above 1300 °C in an inert atmosphere to yield strontium metal and nitrogen
gas.[1]

o Reaction with Oxygen: In the presence of oxygen, it reacts at temperatures above 200 °C to
form strontium oxide and various nitrogen oxides.[1]

e Reducing Agent: SrsN2 acts as a strong reducing agent in solid-state reactions.[1]

Experimental Protocol: Direct Nitridation Synthesis

The most common method for synthesizing strontium nitride is the direct reaction of strontium
metal with nitrogen gas at elevated temperatures.[1][6]

Objective: To synthesize polycrystalline SrsN2 powder.
Materials:

e Strontium metal chunks or turnings (high purity)

o High-purity nitrogen gas (N2)

e Inert gas (e.g., Argon)

e Tube furnace with temperature control

e Alumina or other inert crucible

e Glovebox or inert atmosphere handling system
Methodology:

e Preparation: Inside an inert atmosphere glovebox, freshly cut, clean pieces of strontium
metal are placed into an alumina crucible to ensure an unoxidized surface for reaction.

e Furnace Setup: The crucible is placed inside the quartz tube of a horizontal tube furnace.

e Purging: The tube is sealed and purged with a high-purity inert gas (Argon) for at least 30
minutes to remove residual oxygen and moisture.
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Nitridation: The gas flow is switched to high-purity nitrogen. The furnace temperature is
ramped up to between 450 °C and 600 °C.[1]

Reaction: The sample is held at the target temperature for 12-24 hours to ensure complete
conversion. The reaction is: 3Sr + N2 — Sr3Nz.[1]

Cooling: After the reaction period, the furnace is cooled to room temperature under a
continuous flow of nitrogen gas.

Product Handling: Once at room temperature, the product is immediately transferred to an
inert atmosphere glovebox for storage and handling to prevent hydrolysis from atmospheric
moisture. The resulting product is typically a golden-yellow to dark brown powder.[1]
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Workflow for Direct Nitridation Synthesis of SrsN2
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Caption: Experimental workflow for the synthesis of Strontium Nitride.
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Material Characterization

Confirming the successful synthesis and purity of strontium nitride requires analytical
characterization. Powder X-ray Diffraction (XRD) is the primary technique used to identify the
crystalline phase and determine lattice parameters.

Experimental Protocol: Powder X-ray Diffraction (XRD)
Analysis

Objective: To verify the crystal structure and phase purity of the synthesized SrsN2 powder.
Materials:

e Synthesized SrsN2z powder

o XRD sample holder (zero-background is preferred)

« Powder X-ray diffractometer with a Cu Ka source (A = 1.54 A)

« Airtight/inert atmosphere sample holder or dome to prevent sample degradation during
measurement.

Methodology:

o Sample Preparation: Inside a glovebox, a small amount of the synthesized SrsN2 powder is
finely ground to ensure random crystal orientation. The powder is then densely packed onto
the sample holder.

 Airtight Sealing: The sample holder is sealed within an airtight dome or cover with an X-ray
transparent window (e.g., Kapton or Beryllium) to protect the sample from air exposure.

o Data Collection: The sealed sample holder is mounted onto the diffractometer. A diffraction
pattern is collected, typically over a 28 range of 10-90° with a step size of ~0.02° and a
suitable scan speed.

o Data Analysis: The resulting diffraction pattern is analyzed using crystallographic software.
The peak positions and intensities are compared against a reference pattern for SrsN: (e.g.,
from the ICDD database) to confirm the anti-bixbyite structure.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Purity Assessment: The presence of impurity peaks (e.g., from SrO or unreacted Sr) is
checked to assess the phase purity of the sample. Rietveld refinement can be performed for
guantitative phase analysis and to refine lattice parameters.
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Workflow for Powder XRD Characterization of SraN2
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Caption: Workflow for the characterization of Strontium Nitride via XRD.
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Applications and Future Outlook

Strontium nitride is a key material in several advanced applications, primarily leveraging its
chemical properties as a nitrogen source.

e Luminescent Materials: It is a crucial raw material in the synthesis of red nitride phosphors,
which are used in white light-emitting diodes (LEDs) to improve brightness and color
rendering.[2][7][8]

» High-Performance Ceramics: Due to its high thermal stability, SrsNz is used in the production
of specialized and precision ceramics for applications in extreme environments.[2][3][9]

e Precursor Material: It serves as a versatile precursor for synthesizing other strontium-based
materials, such as complex perovskites.[1][6]

e Emerging Research: Research is ongoing into its potential use in nitrogen storage systems,
as a semiconductor material, and as a catalyst in high-temperature chemical reactions.[1][2]

[6]

The continued exploration of strontium nitride and its derivatives is expected to yield new
functional materials with tailored electronic and optical properties, further expanding its role in
materials science and technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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